2-(2-Bromo-5-hydroxyphenyl)acetonitrile

• Molecular Formula: C8H6BrNO
• Molecular Weight: 212.04 g/mol
• IUPAC Name: 2-(2-bromo-5-hydroxyphenyl)acetonitrile
• InChI: InChI=1S/C8H6BrNO/c9-8-2-1-7(11)5-6(8)3-4-10/h1-2,5,11H,3H2
• InChI Key: VZPKXBHIMFEPNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)CC#N)Br

Description

2-(2-Bromo-5-hydroxyphenyl)acetonitrile is a useful research compound. Its molecular formula is C8H6BrNO and its molecular weight is 212.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To (2-bromo-5-methoxy-phenyl)-acetonitrile (2.6 g, 11.5 mmol) in CH2Cl2 (20 mL) at 0° C. under N2 was added boron tribromide (1M in CH2Cl2; 25.4 mL, 25.4 mmol). The mixture was stirred for 15 minutes at 0° C., and at mom temperature overnight. After a work-up with H2O and CH2Cl2, the crude material was purified by silica gel chromatography to give the desired product as a white solid (1.5 g).